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Compound of Interest

Compound Name: Hexaaquaaluminum(III) bromate

Cat. No.: B081225 Get Quote

Hexaaquaaluminum(III) Bromate: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of hexaaquaaluminum(III) bromate, with a primary focus on its well-characterized

trihydrate form, --INVALID-LINK--₃·3H₂O. The document details the compound's structural

characteristics, spectroscopic data, and known chemical behaviors. Experimental

methodologies for characterization are discussed, and key data are summarized in tabular

format for ease of reference. Visualizations of the crystal structure environment and a proposed

synthesis workflow are provided to aid in understanding.

Chemical Identity and Structure
Hexaaquaaluminum(III) bromate is an inorganic salt consisting of a central aluminum ion

coordinated by six water molecules, forming a hexaaquaaluminum(III) cation, [Al(H₂O)₆]³⁺. The

charge is balanced by three bromate anions (BrO₃⁻). The most extensively studied form of this

compound is the trihydrate, with the chemical formula --INVALID-LINK--₃·3H₂O.

The crystal structure of hexaaquaaluminum(III) bromate trihydrate has been determined by

X-ray diffraction.[1] It crystallizes in the triclinic space group P1.[1] The aluminum ion is
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octahedrally coordinated by six water molecules.[1] The structure is further stabilized by a

complex network of hydrogen bonds between the coordinated water molecules, the three water

molecules of hydration, and the oxygen atoms of the bromate anions.

Physical Properties
Quantitative data on several physical properties of hexaaquaaluminum(III) bromate are not

readily available in the literature. However, key crystallographic and calculated data for the

trihydrate are presented below.

Table 1: Physical and Crystallographic Properties of --INVALID-LINK--₃·3H₂O

Property Value

Molecular Formula AlBr₃H₁₈O₁₈

Molecular Weight 572.84 g/mol [1]

Appearance Solid (predicted)

Melting Point Not available

Boiling Point Not available

Density (calculated) 2.33 g/cm³[1]

Solubility in Water Not available (expected to be soluble)

Crystal System Triclinic[1]

Space Group P1[1]

Chemical Properties
Acidity and Hydrolysis
The hexaaquaaluminum(III) cation, [Al(H₂O)₆]³⁺, is a weak Brønsted-Lowry acid in aqueous

solution. The high charge density of the Al³⁺ ion polarizes the O-H bonds of the coordinated

water molecules, facilitating the release of a proton (hydrolysis). This acidic nature results in

aqueous solutions of hexaaquaaluminum(III) salts having a low pH.
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The hydrolysis equilibrium can be represented as:

[Al(H₂O)₆]³⁺(aq) + H₂O(l) ⇌ [Al(H₂O)₅(OH)]²⁺(aq) + H₃O⁺(aq)

Reactions with Bases
Upon addition of a base, such as sodium hydroxide, the hexaaquaaluminum(III) ion undergoes

deprotonation, leading to the formation of a gelatinous white precipitate of aluminum hydroxide,

[Al(H₂O)₃(OH)₃].

[Al(H₂O)₆]³⁺(aq) + 3OH⁻(aq) → --INVALID-LINK-- + 3H₂O(l)

Aluminum hydroxide is amphoteric and will redissolve in excess strong base to form the

tetrahydroxoaluminate(III) ion, [Al(OH)₄]⁻.

--INVALID-LINK-- + OH⁻(aq) → [Al(OH)₄]⁻(aq) + 3H₂O(l)

Thermal Decomposition
Specific thermal decomposition data for hexaaquaaluminum(III) bromate is not extensively

reported. However, hydrated metal salts typically lose water of hydration upon heating.

Bromates, in general, are strong oxidizing agents and can decompose upon heating to release

oxygen. A combination of finely divided aluminum with metal bromates can be explosive upon

heating, percussion, or friction.

Spectroscopic Properties
Vibrational Spectroscopy (Infrared and Raman)
The vibrational spectra of the hexaaquaaluminum(III) ion have been studied. The key

vibrational modes are attributed to the AlO₆ octahedron.

Table 2: Vibrational Frequencies of the [Al(H₂O)₆]³⁺ Ion
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Vibrational Mode Frequency (cm⁻¹) Technique

ν₁(a₁g) 525 Raman[2][3]

ν₂(e₉) 438 Raman[2][3]

ν₅(f₂g) 332 Raman[2][3]

ν₃(f₁ᵤ) 598 Infrared[2][3]

These frequencies are characteristic of the hydrated aluminum ion and are expected to be

present in the spectra of hexaaquaaluminum(III) bromate.

Experimental Protocols
Proposed Synthesis of Hexaaquaaluminum(III) Bromate
Trihydrate
A likely method for the synthesis of hexaaquaaluminum(III) bromate trihydrate is through a

precipitation reaction, analogous to the synthesis of similar hydrated metal salts.

Materials:

Aluminum sulfate octadecahydrate (Al₂(SO₄)₃·18H₂O)

Barium bromate monohydrate (Ba(BrO₃)₂·H₂O)

Deionized water

Procedure:

Prepare separate aqueous solutions of aluminum sulfate and barium bromate.

Slowly add the barium bromate solution to the aluminum sulfate solution with constant

stirring.

A white precipitate of barium sulfate (BaSO₄) will form.

Stir the reaction mixture for a sufficient time to ensure complete precipitation.
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Filter the mixture to remove the barium sulfate precipitate.

Collect the filtrate, which contains the aqueous solution of hexaaquaaluminum(III) bromate.

Slowly evaporate the solvent from the filtrate at room temperature to induce crystallization of

hexaaquaaluminum(III) bromate trihydrate.

Collect the crystals by filtration and dry them appropriately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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